Cas no 131933-26-1 (Adenosine, 2-(2-ethylbutoxy)-)

Adenosine, 2-(2-ethylbutoxy)- structure
Adenosine, 2-(2-ethylbutoxy)- structure
Product Name:Adenosine, 2-(2-ethylbutoxy)-
CAS No:131933-26-1
MF:C16H25N5O5
MW:367.400203466415
CID:1229470
Update Time:2024-08-04

Adenosine, 2-(2-ethylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-(2-ethylbutoxy)-
    • Adenosine, 2-(2-ethylbutoxy)- (9CI)
    • Inchi: 1S/C16H25N5O5/c1-3-8(4-2)6-25-16-19-13(17)10-14(20-16)21(7-18-10)15-12(24)11(23)9(5-22)26-15/h7-9,11-12,15,22-24H,3-6H2,1-2H3,(H2,17,19,20)/t9-,11-,12-,15-/m1/s1
    • InChI Key: NTYPVNGUVMSVFV-SDBHATRESA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(OCC(CC)CC)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 367.18575

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Melting Point: 93-95 °C
  • Boiling Point: 676.4±65.0 °C(Predicted)
  • PSA: 148.77
  • pka: 13.06±0.70(Predicted)
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